1-[(5-Aminopentyl)sulfanyl]-4-fluorobenzene

• Molecular Formula: C11H16FNS
• Molecular Weight: 213.32 g/mol
• IUPAC Name: 5-(4-fluorophenyl)sulfanylpentan-1-amine
• InChI: InChI=1S/C11H16FNS/c12-10-4-6-11(7-5-10)14-9-3-1-2-8-13/h4-7H,1-3,8-9,13H2
• InChI Key: PVPYWRDLQXZNRI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1F)SCCCCCN

Description

1-[(5-Aminopentyl)sulfanyl]-4-fluorobenzene is a fluorinated aromatic compound featuring a sulfanyl (-S-) linker connected to a 5-aminopentyl chain. Related compounds, such as those with shorter chains or alternative substituents, are well-documented, enabling comparative analysis .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-[(5-Aminopentyl)sulfanyl]-4-fluorobenzene typically involves the reaction of 4-fluorobenzenethiol with 5-bromo-1-pentylamine under suitable conditions. The reaction is carried out in the presence of a base, such as potassium carbonate, in an aprotic solvent like dimethylformamide (DMF). The mixture is heated to facilitate the nucleophilic substitution reaction, resulting in the formation of the desired product .

Industrial Production Methods

While specific industrial production methods for 1-[(5-Aminopentyl)sulfanyl]-4-fluorobenzene are not well-documented, the general approach involves scaling up the laboratory synthesis process. This includes optimizing reaction conditions, such as temperature, solvent, and reaction time, to achieve higher yields and purity. Industrial production may also involve continuous flow reactors to enhance efficiency and scalability .

Chemical Reactions Analysis

Types of Reactions

1-[(5-Aminopentyl)sulfanyl]-4-fluorobenzene undergoes various chemical reactions, including:

Oxidation: The sulfanyl group can be oxidized to form sulfoxides or sulfones using oxidizing agents like hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: The nitro group, if present, can be reduced to an amine using reducing agents such as hydrogen gas in the presence of a palladium catalyst.

Substitution: The fluorine atom on the benzene ring can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, m-chloroperbenzoic acid

Reduction: Hydrogen gas, palladium catalyst

Substitution: Amines, thiols, potassium carbonate, dimethylformamide (DMF)

Major Products Formed

Oxidation: Sulfoxides, sulfones

Reduction: Amines

Substitution: Various substituted benzene derivatives

Scientific Research Applications

1-[(5-Aminopentyl)sulfanyl]-4-fluorobenzene has several applications in scientific research, including:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, including its role as a precursor for drug development.

Industry: Utilized in the development of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-[(5-Aminopentyl)sulfanyl]-4-fluorobenzene involves its interaction with specific molecular targets and pathways. The aminopentyl group can interact with biological receptors, while the sulfanyl group may participate in redox reactions. The fluorobenzene ring can enhance the compound’s lipophilicity, facilitating its passage through biological membranes .

Comparison with Similar Compounds

1-[(Chloromethyl)sulfanyl]-4-fluorobenzene (14c)

• Structure: Features a chloromethyl (-CH2Cl) group instead of 5-aminopentyl.
• Properties : The chloro group enhances electrophilicity, making it reactive in nucleophilic substitutions. Synthesized via reaction of 4-fluorobenzene-1-thiol with paraformaldehyde and HCl .
• Applications : Intermediate in tyrosinase inhibitor synthesis .

1-(Azidomethyl)-4-fluorobenzene

• Structure : Azidomethyl (-CH2N3) substituent.
• Properties : The azide group enables click chemistry applications (e.g., triazole synthesis). Reactivity contrasts with the amine in the target compound, which may participate in condensation or coordination chemistry .

1-(4-Chlorobutyl)-4-fluorobenzene

• Structure : Chlorobutyl chain (shorter than pentyl) attached directly to the benzene ring.
• Properties: Prepared via Clemmensen reduction, the chloro group facilitates alkylation reactions. The shorter chain reduces flexibility compared to the 5-aminopentyl analog .

1-(Benzylsulfanyl)-2-fluoro-4-(trifluoromethyl)benzene

• Structure : Benzylsulfanyl group and additional trifluoromethyl (-CF3) substitution.
• Properties: The -CF3 group increases electron-withdrawing effects, enhancing stability and lipophilicity. Potential applications in agrochemicals or pharmaceuticals due to fluorine’s metabolic resistance .

Chain Length and Substituent Effects

Compound	Substituent	Chain Length	Key Functional Group	Potential Applications
1-[(5-Aminopentyl)sulfanyl]-4-fluorobenzene	5-Aminopentyl	C5	-NH2	Drug delivery, enzyme inhibition
1-[(Chloromethyl)sulfanyl]-4-fluorobenzene	Chloromethyl	C1	-Cl	Synthetic intermediate
1-(4-Chlorobutyl)-4-fluorobenzene	4-Chlorobutyl	C4	-Cl	Alkylation reactions
1-[(Chloromethyl)sulfanyl]-4-methoxybenzene	Chloromethyl	C1	-OCH3	Electronics (methoxy’s donating effect)

• Chain Length: Longer chains (e.g., 5-aminopentyl) increase solubility in polar solvents and flexibility, enhancing binding to biological targets.
• Electronic Effects: Amino groups (-NH2) enable hydrogen bonding, while chloro (-Cl) or azide (-N3) groups favor electrophilic or cycloaddition reactions, respectively .

Biological Activity

1-[(5-Aminopentyl)sulfanyl]-4-fluorobenzene is an organic compound that has garnered attention in the fields of medicinal chemistry and biology due to its potential biological activities. This article explores its synthesis, biological mechanisms, and various applications based on current research findings.

Chemical Structure and Properties

• Molecular Formula : C9H12FNS
• Molecular Weight : 185.26 g/mol
• Functional Groups : The compound features a sulfanyl group, an amino group, and a fluorinated benzene ring, which contribute to its unique reactivity and biological interactions.

Synthesis

The synthesis of 1-[(5-Aminopentyl)sulfanyl]-4-fluorobenzene typically involves the nucleophilic substitution reaction of 4-fluorobenzenethiol with 5-bromo-1-pentylamine. The reaction is conducted under basic conditions using potassium carbonate in a solvent such as dimethylformamide (DMF) and requires heating to facilitate the reaction.

The biological activity of 1-[(5-Aminopentyl)sulfanyl]-4-fluorobenzene is attributed to its interaction with specific molecular targets. The aminopentyl group can bind to biological receptors, while the sulfanyl group may participate in redox reactions. The presence of the fluorine atom enhances lipophilicity, aiding in membrane permeability.

Research Findings

Recent studies have investigated the compound's potential therapeutic properties, including:

• Antimicrobial Activity : Preliminary research suggests that the compound exhibits antimicrobial properties, potentially inhibiting the growth of various bacterial strains.
• Anticancer Potential : There is ongoing exploration into its anticancer effects, particularly how it may influence pathways involved in cell proliferation and apoptosis.

Case Studies

• In Vitro Studies : In vitro assays have demonstrated that 1-[(5-Aminopentyl)sulfanyl]-4-fluorobenzene can induce cytotoxic effects in cancer cell lines, suggesting its potential as a chemotherapeutic agent.
• Gene Mutation Studies : A gene mutation study conducted according to OECD guidelines indicated that the compound did not exhibit mutagenic properties in bacterial models, which is crucial for assessing safety in therapeutic applications .

Comparative Analysis

To contextualize the biological activity of 1-[(5-Aminopentyl)sulfanyl]-4-fluorobenzene, a comparison with structurally similar compounds is beneficial:

Compound Name	Antimicrobial Activity	Anticancer Potential	Notes
1-[(5-Aminopentyl)sulfanyl]-4-fluorobenzene	Yes	Yes	Investigated for various therapeutic uses
1-[(5-Aminopentyl)sulfanyl]-4-chlorobenzene	Moderate	Limited	Similar structure but less potent
1-[(5-Aminopentyl)sulfanyl]-4-bromobenzene	Yes	Moderate	Enhanced activity compared to chlorinated analogs

Medicinal Chemistry

The compound serves as a building block for synthesizing more complex molecules with potential therapeutic applications. Its unique structure allows for modifications that can enhance efficacy and reduce toxicity.

Industrial Uses

Beyond medicinal applications, 1-[(5-Aminopentyl)sulfanyl]-4-fluorobenzene is utilized in developing specialty chemicals and materials due to its reactive sulfanyl group and fluorinated structure.